Cas no 1628430-61-4 (tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate
• CAS No: 1628430-61-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD24396559
• CID: 5171290
• PubChem ID: 71304721
• Update Time: 2025-10-07

tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-hydroxy-4-propyl-, 1,1-dimethylethyl ester
• tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate

• MDL： MFCD24396559
• Inchi： 1S/C13H25NO3/c1-5-6-13(16)7-9-14(10-8-13)11(15)17-12(2,3)4/h16H,5-10H2,1-4H3
• InChI Key： UGTUNMFQCOPQRF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)(CCC)CC1

Additional information on tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate (CAS No. 1628430-61-4)

Tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate, with the CAS number 1628430-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a piperidine ring substituted with a tert-butyl group at the 1-position and a hydroxyl group at the 4-position, alongside a propyl group also at the 4-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of both hydroxyl and alkyl groups enhances its solubility in both polar and non-polar solvents, making it adaptable for various formulation requirements in pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their ability to modulate multiple biological pathways. Studies have shown that compounds with similar structural motifs can exhibit properties such as receptor binding affinity, enzyme inhibition, and anti-inflammatory effects. The tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate molecule has been investigated for its potential role in developing novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and metabolic conditions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The flexibility of the piperidine ring allows for modifications at multiple positions, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. Recent advancements in computational chemistry have facilitated the rapid screening of such derivatives, identifying candidates with enhanced efficacy and reduced toxicity. The incorporation of machine learning algorithms has further accelerated this process by predicting binding affinities and metabolic stability with high accuracy.

The hydroxyl group in the structure of tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate plays a crucial role in determining its reactivity and interaction with biological targets. This functional group can participate in hydrogen bonding, enhancing the compound's ability to bind to specific proteins and enzymes involved in disease pathways. Additionally, the tert-butyl group provides steric hindrance, which can improve selectivity by reducing off-target effects. These features make it an attractive candidate for developing targeted therapies with minimal side effects.

Current research is focused on understanding the mechanism of action of this compound in various disease models. Preclinical studies have demonstrated promising results in animal models of neurodegenerative diseases, where tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate has shown potential in modulating neurotransmitter release and protecting against oxidative stress. These findings have prompted further investigation into its therapeutic potential for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to optimize the production process. The use of green chemistry principles has also been explored to minimize waste and improve sustainability in the manufacturing process.

In conclusion, tert-butyl 4-hydroxy-4-propylpiperidine-1-carboxylate (CAS No. 1628430-61-4) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, making it a valuable asset in the quest for novel treatments for various human diseases. As our understanding of its pharmacological properties deepens, so too does its potential to revolutionize modern medicine.